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Compound of Interest

Compound Name: Metominostrobin

Cat. No.: B8650213 Get Quote

Metominostrobin, a strobilurin fungicide, requires meticulous handling and disposal to ensure

the safety of laboratory personnel and to prevent environmental contamination. Adherence to

established protocols is critical for the responsible management of this chemical. This guide

provides essential, step-by-step procedures for the proper disposal of Metominostrobin,

targeting researchers, scientists, and drug development professionals.

I. Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all relevant personnel are familiar with

the safety data sheet (SDS) for Metominostrobin. The following personal protective

equipment (PPE) is mandatory when handling this compound:

Respiratory Protection: A NIOSH/MSHA-approved respirator is recommended, particularly if

there is a risk of dust or aerosol formation.[1]

Hand Protection: Use chemical-resistant gloves, such as nitrile or butyl rubber.[1]

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[2]

[3] Avoid the formation of dust and aerosols.[2][3]
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II. Metominostrobin Waste Classification
While specific waste classification codes may vary by jurisdiction, Metominostrobin should be

treated as a hazardous chemical waste due to its potential health and environmental hazards.

It is categorized as harmful if swallowed or inhaled and is toxic to aquatic life with long-lasting

effects.[4][5][6]

Hazard Category Classification

Acute Toxicity (Oral) Category 4[4][6]

Acute Toxicity (Inhalation) Category 4[6]

Carcinogenicity Suspected of causing cancer (Category 2)[4]

Reproductive Toxicity
Suspected of damaging fertility or the unborn

child (Category 2)[4]

Aquatic Hazard
Toxic to aquatic life with long-lasting effects[4][5]

[6]

This table summarizes the hazard classifications for Metominostrobin based on available

safety data sheets. Classifications may vary based on the specific form (e.g., solid vs. solution)

and concentration.

III. Step-by-Step Disposal Protocol
The primary method for the disposal of Metominostrobin is through a licensed hazardous

waste disposal company.[2] Do not dispose of this chemical in sanitary sewers, storm drains, or

landfills.[2]

Containment:

For solid Metominostrobin, carefully sweep up the material to avoid creating dust.[2][3]

Place the waste into a suitable, labeled, and closed container.[2][3]

For solutions, absorb the spill with an inert material (e.g., sand, earth) and place it in a

designated container for disposal.[7]
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Labeling:

Clearly label the waste container with "Hazardous Waste" and the chemical name,

"Metominostrobin."

Include any other relevant hazard warnings as indicated by the safety data sheet.

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure area away

from incompatible materials.[4]

Keep the container tightly closed in a dry place.[2]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the contractor with the safety data sheet for Metominostrobin.

Decontamination:

Thoroughly clean any contaminated surfaces and equipment, observing environmental

regulations.[4]

Dispose of any contaminated cleaning materials (e.g., wipes, absorbent pads) as

hazardous waste along with the Metominostrobin.

IV. Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

Metominostrobin.
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Preparation & Containment Storage & Final Disposal

Identify Metominostrobin Waste Wear Appropriate PPE
1.

Contain Waste in a Labeled, Sealed Container
2.

Store in Designated Hazardous Waste Area
3.

Contact EHS or Licensed Disposal Vendor
4.

Professional Disposal (e.g., Incineration)
5.

Decontaminate Work Area & Equipment
6.

Disposal Complete
7.

Click to download full resolution via product page

Metominostrobin Disposal Workflow

Disclaimer: This information is intended as a guide and does not supersede local, state, or

federal regulations. Always consult your institution's specific safety and disposal protocols and

the manufacturer's safety data sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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